Cas no 63806-78-0 (5-chlorothiophen-2-amine)

• Product Name: 5-chlorothiophen-2-amine
• CAS No: 63806-78-0
• MF: C₄H₄ClNS
• MW: 133.599258422852
• MDL: MFCD11100386
• CID: 858137
• PubChem ID: 12330509
• Update Time: 2025-05-20

5-chlorothiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-THIOPHEN-2-YLAMINE
• 5-chlorothiophen-2-amine
• EN300-2972833
• D87671
• 63806-78-0
• AKOS006307122
• DB-306728
• 5-Chloro-2-thiophenamine
• 5-amino-2-chlorothiophene
• 2-Thiophenamine, 5-chloro-
• DTXSID80490501
• SCHEMBL1385375

• MDL： MFCD11100386
• Inchi： 1S/C4H4ClNS/c5-3-1-2-4(6)7-3/h1-2H,6H2
• InChI Key： PCHBMNCFKJKQPA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N)S1

Computed Properties

• Exact Mass: 132.97542
• Monoisotopic Mass: 132.9752980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• PSA: 26.02

Additional information on 5-chlorothiophen-2-amine

Introduction to 5-chlorothiophen-2-amine (CAS No: 63806-78-0)

5-chlorothiophen-2-amine is a significant organic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. With the CAS number 63806-78-0, this heterocyclic amine derivative is characterized by a thiophene ring substituted with a chlorine atom at the 5-position and an amine group at the 2-position. Its unique structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in medicinal chemistry and agrochemical applications.

The compound belongs to the class of thiophene derivatives, which are widely studied due to their diverse biological activities. Thiophenes, being five-membered aromatic rings containing sulfur, exhibit a broad spectrum of pharmacological properties. The introduction of a chlorine atom at the 5-position and an amine group at the 2-position enhances its reactivity, making it a versatile building block for further functionalization. This structural configuration allows for easy modifications, enabling chemists to explore novel analogs with tailored properties.

In recent years, 5-chlorothiophen-2-amine has been extensively investigated for its potential in drug discovery. Its amine functionality makes it a suitable precursor for the synthesis of various pharmacophores, including kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of the chlorine atom also facilitates further chemical transformations, such as nucleophilic aromatic substitution reactions, which are crucial in medicinal chemistry.

One of the most compelling aspects of 5-chlorothiophen-2-amine is its role in developing small-molecule drugs that target specific biological pathways. For instance, studies have shown that thiophene derivatives can interact with enzymes and receptors involved in cancer progression, neurodegenerative diseases, and infectious disorders. The amine group in 5-chlorothiophen-2-amine provides a site for hydrogen bonding interactions, which can enhance binding affinity to biological targets. This property has been exploited in designing molecules with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have further highlighted the importance of 5-chlorothiophen-2-amine as a scaffold for drug design. Molecular modeling studies have demonstrated that modifications to its structure can fine-tune its interaction with biological targets, leading to more effective therapeutic agents. These computational approaches have accelerated the discovery process by predicting the binding affinity and toxicity of potential drug candidates before experimental synthesis.

The agrochemical industry has also recognized the potential of 5-chlorothiophen-2-amine as a precursor for developing novel pesticides and herbicides. Thiophene-based compounds are known for their efficacy in protecting crops from pests and diseases. The reactivity of 5-chlorothiophen-2-amine allows for the introduction of various functional groups that enhance its biological activity against target organisms while minimizing environmental impact.

In conclusion, 5-chlorothiophen-2-amine (CAS No: 63806-78-0) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic potentials. As research continues to uncover new applications for thiophene derivatives, 5-chlorothiophen-2-amine is poised to remain a cornerstone in drug discovery and agricultural innovation.